4-Iodo-2-nitrobenzaldehyde
Overview
Description
4-Iodo-2-nitrobenzaldehyde is a chemical compound with the molecular formula C7H4INO3 and a molecular weight of 277.02 . It is a yellow solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H4INO3/c8-6-2-1-5(4-10)7(3-6)9(11)12/h1-4H . A related compound, 2-{[(4-iodophenyl)imino]methyl}-4-nitrophenol, has been studied using crystal structure and Hirshfeld surface analysis .Physical and Chemical Properties Analysis
This compound is a yellow solid at room temperature . The storage temperature is 0-5 degrees Celsius .Scientific Research Applications
1. Molecular and Vibrational Structure Analysis
- Study: FT-IR, FT-Raman spectra, and ab initio HF and DFT calculations of 2-nitro- and 4-nitrobenzaldehydes. This research provides insight into the molecular and vibrational structures of these compounds, which can be crucial for understanding their chemical properties and potential applications (Kalaichelvan, Sundaraganesan, & Joshua, 2008).
2. Crystal Structure and Aggregation Studies
- Study: Investigation of the crystal structure of 2-hydroxy-3-iodo-5-nitrobenzaldehyde and related compounds, revealing complex aggregation patterns involving hydrogen bonds and iodo-nitro interactions. Such studies are crucial for material science and crystal engineering (Garden et al., 2004).
3. Actinometry in Photochemistry
- Study: The use of 2-nitrobenzaldehyde as a chemical actinometer for solution and ice photochemistry. This research demonstrates the application of nitrobenzaldehydes in measuring light absorbance and photochemical properties, critical in photochemical studies (Galbavy, Ram, & Anastasio, 2010).
4. Catalysis and Chemical Reactions
- Study: Research on benzylation and allylation of 4-nitrobenzaldehyde promoted by phase transfer catalysts and metals in aqueous media. This highlights the role of 4-nitrobenzaldehyde in organic synthesis, especially in catalysis and chemoselective reactions (Zha, Xde, Zhou, Wang, & Wang, 2010).
5. Environmental Applications
- Study: Analysis of 4-nitrobenzaldehyde removal by catalytic ozonation, using carbon nanotubes as catalysts. This research indicates the potential of 4-nitrobenzaldehyde in environmental applications, particularly in water treatment processes (Santos, Orge, Soares, & Pereira, 2020).
Properties
IUPAC Name |
4-iodo-2-nitrobenzaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4INO3/c8-6-2-1-5(4-10)7(3-6)9(11)12/h1-4H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLTSVKXVJZWHGB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1I)[N+](=O)[O-])C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4INO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.02 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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